N-cycloheptyl-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-cycloheptyl-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C17H25NOS/c19-16(18-14-8-3-1-2-4-9-14)17(11-5-6-12-17)15-10-7-13-20-15/h7,10,13-14H,1-6,8-9,11-12H2,(H,18,19)
• InChI Key: PBFBZPIMXFMMTP-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)C2(CCCC2)C3=CC=CS3
• Molecular Formula: C17H25NOS
• Molecular Weight: 291.5 g/mol
• CAS No.: 1049514-06-8

Description

N-cycloheptyl-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C17H25NOS and its molecular weight is 291.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Copper-Catalyzed Intramolecular Cyclization : A study described the synthesis of N-benzothiazol-2-yl-amides through copper-catalyzed intramolecular cyclization, highlighting the method's efficiency under mild conditions to achieve good to excellent yields. This approach could be relevant for synthesizing structurally related compounds, including N-cycloheptyl-1-(thiophen-2-yl)cyclopentanecarboxamide (Wang et al., 2008).
• Solvent-Free Asymmetric Aldol Reaction : The efficiency of solvent-free ball-milling protocols for asymmetric aldol reactions involving cyclohexanone and cyclopentanone with various aromatic aldehydes was demonstrated. This study provides insights into sustainable and efficient synthetic approaches that could be applicable to the synthesis of this compound and related compounds (Hernández et al., 2012).

Biological Activity

• Cycloalkylthiophene-Schiff Bases and Metal Complexes : The synthesis and biological activity of new cycloalkylthiophene-Schiff bases and their Cr(III) and Zn(II) complexes were explored, demonstrating significant antibacterial and antifungal activities. These findings could suggest potential antimicrobial applications for compounds with similar structural motifs (Altundas et al., 2010).

Chemical Properties and Applications

• Thionamides and Transcription Factor Inhibition : Thionamides, including structurally related compounds, have been shown to inhibit the transcription factor nuclear factor-κB, which plays a significant role in inflammation and immune function. This suggests potential therapeutic applications in treating inflammatory conditions for compounds within this chemical class (Humar et al., 2008).